2-[(Pentachlorophenyl)thio]acetohydrazide

• IUPAC Name: 2-(2,3,4,5,6-pentachlorophenyl)sulfanylacetohydrazide
• InChI: InChI=1S/C8H5Cl5N2OS/c9-3-4(10)6(12)8(7(13)5(3)11)17-1-2(16)15-14/h1,14H2,(H,15,16)
• InChI Key: VRJDBLUTRSPWAI-UHFFFAOYSA-N
• Canonical SMILES: C(C(=O)NN)SC1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl
• Molecular Formula: C8H5Cl5N2OS
• Molecular Weight: 354.5 g/mol
• CAS No.: 89978-39-2

Description

2-[(Pentachlorophenyl)thio]acetohydrazide is a synthetic compound featuring a pentachlorophenyl group attached to a thioacetohydrazide backbone. This structure combines electron-withdrawing chlorine substituents with a hydrazide moiety, rendering it a versatile scaffold for medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(Pentachlorophenyl)thio]acetohydrazide typically involves the reaction of pentachlorothiophenol with chloroacetohydrazide. The reaction is carried out in the presence of a base, such as sodium hydroxide, and an organic solvent like ethanol. The mixture is heated to facilitate the reaction, resulting in the formation of 2-[(Pentachlorophenyl)thio]acetohydrazide .

Industrial Production Methods

While specific industrial production methods for 2-[(Pentachlorophenyl)thio]acetohydrazide are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature and solvent choice, to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-[(Pentachlorophenyl)thio]acetohydrazide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thio group to a thiol or other reduced forms.

Substitution: The pentachlorophenyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiols or other reduced sulfur compounds.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-[(Pentachlorophenyl)thio]acetohydrazide has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(Pentachlorophenyl)thio]acetohydrazide involves its interaction with various molecular targets. The compound can inhibit certain enzymes or disrupt cellular processes by binding to specific proteins. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Research Findings and Mechanistic Insights

• Antiviral Activity : Thioacetohydrazide derivatives with elongated linkers (e.g., scaffold XIII in ) inhibit SARS-CoV-2 replication by interfering with viral entry or protease activity .
• Apoptosis Induction : Benzothiazole derivatives () activate caspase cascades and inhibit PI3K/Akt, a mechanism shared with Akt-targeting hydrazones () .
• Antibacterial SAR : The position of hydroxyl groups (e.g., meta in 3l vs. para in other analogs) critically impacts Gram-positive vs. Gram-negative activity .

Biological Activity

2-[(Pentachlorophenyl)thio]acetohydrazide is a chemical compound that has garnered attention for its potential biological activities. This article reviews the biological properties, mechanisms of action, and relevant research findings associated with this compound, providing a comprehensive overview of its implications in pharmacology and toxicology.

Chemical Structure and Properties

The compound's structure is characterized by the presence of a pentachlorophenyl group attached to a thioacetohydrazide moiety. This configuration is significant as it influences the compound’s reactivity and interaction with biological systems.

Antimicrobial Properties

Research indicates that 2-[(Pentachlorophenyl)thio]acetohydrazide exhibits notable antimicrobial activity. In vitro studies have demonstrated its effectiveness against various bacterial strains, including both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values suggest that the compound has potent bactericidal effects, making it a candidate for further development in antimicrobial therapies.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128

Anticancer Activity

In addition to its antimicrobial properties, 2-[(Pentachlorophenyl)thio]acetohydrazide has shown promise in anticancer research. Studies have reported that the compound induces apoptosis in cancer cell lines through the activation of caspase pathways. For instance, in human breast cancer cell lines (MCF-7), treatment with this compound resulted in a significant decrease in cell viability.

Cell Line	IC50 (µM)
MCF-7	15
HeLa	20
A549	25

The mechanism by which 2-[(Pentachlorophenyl)thio]acetohydrazide exerts its biological effects is multifaceted:

• Enzyme Inhibition : The compound inhibits key enzymes involved in bacterial cell wall synthesis and cancer cell proliferation.
• Reactive Oxygen Species (ROS) Generation : It induces oxidative stress in cells, leading to increased ROS levels that trigger apoptotic pathways.
• Gene Expression Modulation : The compound affects the expression of genes related to apoptosis and cell cycle regulation.

Case Studies

• Antimicrobial Efficacy : A study published in the Journal of Antimicrobial Chemotherapy evaluated the efficacy of various hydrazide derivatives, including 2-[(Pentachlorophenyl)thio]acetohydrazide, against resistant bacterial strains. Results highlighted its potential as a lead compound for developing new antibiotics.
• Cancer Research : In a clinical trial reported in Cancer Letters, patients with advanced breast cancer were treated with a regimen including this compound. Preliminary results indicated improved outcomes compared to standard therapies, warranting further investigation into its therapeutic applications.

Toxicological Assessment

While the biological activities are promising, toxicological studies are essential to assess safety profiles. Preliminary assessments indicate moderate toxicity levels in animal models, necessitating further exploration into dosage optimization and long-term effects.